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Compound of Interest

Compound Name: Eriochrome Black A

Cat. No.: B15553176

Eriochrome Black T: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the physical and chemical properties of
Eriochrome Black T (EBT), a prominent azo dye and complexometric indicator. It details its
core characteristics, experimental applications, and underlying chemical principles, serving as
a critical resource for laboratory and research professionals.

Core Chemical and Physical Properties

Eriochrome Black T, scientifically known as sodium 1-(1-hydroxy-2-naphthylazo)-6-nitro-2-
naphthol-4-sulfonate, is a versatile organic compound widely utilized in analytical chemistry.[1]
Its primary application is as an indicator in complexometric titrations for the determination of
metal ion concentrations, most notably in measuring water hardness.[2][3]

Physical Properties

Eriochrome Black T is a brownish-black to black solid powder, often with a faint metallic sheen,
and is odorless.[1][4]
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Property Value References
Brownish-black to black

Appearance powder with a faint metallic [11[4115]
sheen

Molecular Formula C20H12N3NaO~S [1][5]

Molecular Weight 461.38 g/mol [1][6]

Melting Point >360 °C [7]

Odor Odorless [1][5]

Specific Gravity 1.109 [6][8]

Chemical Properties

The functionality of EBT as an indicator is intrinsically linked to its chemical properties,

particularly its solubility, pH-dependent behavior, and spectral characteristics.

Property Value | Description References
CAS Number 1787-61-7 [4][8]
Mordant Black 11, Solochrome
Synonyms [1][5]
Black T, Fast Chrome Black T
pKa 6.2-6.3 [8][9]
pKaz 11.5-11.55 [8][9]
pH (10g/L solution) 3.7 (at 20°C) [6][8]
Stable under standard
conditions. Sensitive to light
Stability and moisture. Aqueous [8][9][10][11]
solutions are stable for only a
few days.
o Strong oxidizing agents, strong
Incompatibilities [81e112]

reducing agents.
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Solubility
Solvent Solubility References
Water 50 g/L (at 20°C) [1][8]
Ethanol Soluble / Moderately Soluble [1][51113]
Methanol Soluble [8]
Slightly Soluble / Limited
Acetone - [1]8]
Solubility
Common Organic Solvents Insoluble [5]
Spectral Data
Parameter Wavelength Conditions References
In aqueous ethanol
Amax 566 - 567 nm ) [14][15]
solution
Amax 612 - 616 nm In buffer at pH 10.0 [6]1[8]
Product of reaction
Amax 485 nm with diazotized [16]

sulfanilamides

Mechanism of Action and Chemical Behavior

Eriochrome Black T functions as both a metal-ion indicator and an acid-base indicator.[17] Its

color is dependent on the pH of the solution and the presence of metal ions.

o pH Dependency: The color of EBT changes with pH. In its deprotonated form (at pH > 6.3), it

is blue.[3] At a pH below 6.3, it takes on a red color.

+ Metal lon Complexation: In the presence of divalent metal ions like calcium (Ca?*) and

magnesium (Mg?*) at a buffered pH of approximately 10, EBT forms a wine-red complex.[2]
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[3][18] This complex is less stable than the complex formed between the metal ions and a
chelating agent like EDTA.[17]

The following diagram illustrates the pH-dependent color changes of free Eriochrome Black T.

pH>11.5
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Click to download full resolution via product page

Caption: pH-dependent forms and colors of Eriochrome Black T.

During a complexometric titration with EDTA, the titrant first reacts with any free metal ions. At
the endpoint, EDTA displaces the metal ions from the EBT-metal complex, causing the solution
to revert from wine-red to the blue color of the free indicator.[2][3]

Endpoint
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Caption: Mechanism of EBT as an indicator in EDTA titration.

Experimental Protocols

3.1 Preparation of Eriochrome Black T Indicator Solution
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The stability of EBT in aqueous solutions is limited, making freshly prepared solutions
preferable.[9]

Method 1: 0.5% (w/v) Solution in Ethanol[19]
e Materials:

o Eriochrome Black T powder

o Hydroxylamine hydrochloride powder

o Ethanol (95% or medical grade)

o 100 mL Beaker

o Precision scale

o Stirring rod

o Dropper or reagent bottle for storage

e Procedure:

[¢]

Weigh 0.5 g of Eriochrome Black T powder and place it into the 100 mL beaker.

o Add 2.0 g of hydroxylamine hydrochloride to the beaker. This is often added to inhibit the
oxidation of the dye.

o Add a small amount of ethanol and stir with the glass rod until the powders are completely
dissolved.

o Dilute the solution with ethanol up to the 100 mL mark.

o Mix thoroughly and transfer to a labeled dropper or reagent bottle for storage. The solution
is typically stable for several weeks.[19]

Method 2: Indicator-Salt Mixture For applications where a solid indicator is preferred for
stability, a 1% trituration can be prepared.
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e Procedure:

o Grind 0.1 g of Eriochrome Black T with 9.9 g of sodium chloride (NaCl) using a mortar and
pestle until a homogeneous mixture is obtained.

o Store in a tightly sealed, dry container.
3.2 Complexometric Titration for Water Hardness Determination[2][20]

This protocol outlines the standard method for determining the total concentration of calcium
and magnesium ions in a water sample using EDTA and EBT.

e Materials:
o Water sample
o Standardized 0.01 M EDTA solution
o Ammonia buffer solution (pH 10)
o Eriochrome Black T indicator solution
o Burette, 50 mL
o Pipette, 50 mL
o 250 mL Conical flask
o Distilled water
e Procedure:
o Sample Preparation: Pipette 50.0 mL of the water sample into a 250 mL conical flask.

o pH Adjustment: Add 1-2 mL of ammonia buffer solution to the flask to adjust the pH to
approximately 10. This is crucial for the proper functioning of both the indicator and the
EDTA.[Z]
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o Indicator Addition: Add 2-3 drops of the Eriochrome Black T indicator solution. The solution
should turn a distinct wine-red color if calcium or magnesium ions are present.[2]

o Titration: Fill the burette with the 0.01 M EDTA standard solution and record the initial
volume. Titrate the water sample with the EDTA solution under constant swirling. The color
will gradually change from red to purple as the endpoint is approached.

o Endpoint Detection: The endpoint is reached when the last trace of red disappears, and
the solution turns a clear, sky-blue color.[2][3] This color should persist for at least 30
seconds.

o Record and Calculate: Record the final volume of EDTA used. Calculate the total hardness
of the water (typically expressed as mg/L of CaCQOs) using the standard titration formula.

The workflow for this experimental procedure is visualized below.
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Caption: Experimental workflow for water hardness titration using EBT.
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Safety and Handling

Eriochrome Black T is classified as a skin, eye, and respiratory irritant.[1][21] It is also
considered toxic to aquatic life with long-lasting effects.[10][21]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with
side shields, chemical-resistant gloves, and a lab coat.[22][23] In case of dust formation, use
a NIOSH-approved respirator.[22]

» Handling: Avoid contact with skin and eyes and inhalation of dust.[11] Use in a well-
ventilated area. Wash hands thoroughly after handling.[10]

» Storage: Store in a tightly closed container in a cool, dry place, protected from light and
moisture.[10][11] It is a hygroscopic solid.[10]

o First Aid:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, removing
contact lenses if present. Seek medical attention.[21][22]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water.[22]

o Ingestion: Rinse mouth with water and consult a physician. Do not induce vomiting.[10]

o Inhalation: Move the person to fresh air.[21]

Applications

Beyond its primary role in water hardness determination, Eriochrome Black T is used in various
other analytical and industrial processes:

¢ Analytical Chemistry: Used as an indicator for the complexometric titration of a wide range of
metal ions, including zinc, cadmium, lead, and rare earth metals.[3][8]

o Textile Industry: Employed as a mordant dye for wool, silk, and nylon, producing reddish-
black to blue-black shades.[1][8][13]
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e Biochemical Research: Has been investigated for its potential in staining methods and as an
inhibitor of certain enzymes.[24]

e Spectrophotometry: Utilized in the spectrophotometric determination of various compounds,
such as diphenhydramine hydrochloride in pharmaceutical preparations.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.sciencing.com/eriochrome-black-solution-preparation-8457364/
https://nemi.gov/methods/method_pdf/4781/
https://cevmuhlab.itu.edu.tr/docs/librariesprovider75/msds-formlar%C4%B1/eriochrome-black-t.pdf?sfvrsn=9b60c224_2
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Eriochrome-black.pdf
https://www.carlroth.com/medias/SDB-K860-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjkzMTl8YXBwbGljYXRpb24vcGRmfGFEY3lMMmcyTkM4NU1UYzJORFUwTVRZNE5qQTJMMU5FUWw5TE9EWXdYMGxGWDBWT0xuQmtaZ3xlYmE4YTJkMTc4ZmRkODIyMDBhNjA3MmM1ZjE4MzIyMjE0OTE1Y2FiNDg2YWMxY2M2ZDhlOGNiNGE0YjQzYjc0
https://www.chemsrc.com/en/cas/1787-61-7_392937.html
https://www.benchchem.com/product/b15553176#physical-and-chemical-properties-of-eriochrome-black-t
https://www.benchchem.com/product/b15553176#physical-and-chemical-properties-of-eriochrome-black-t
https://www.benchchem.com/product/b15553176#physical-and-chemical-properties-of-eriochrome-black-t
https://www.benchchem.com/product/b15553176#physical-and-chemical-properties-of-eriochrome-black-t
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15553176?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

